2-(2-fluorophenyl)-N-(1-hydroxybutan-2-yl)-5-(hydroxymethyl)-2H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C14H17FN4O3
• Molecular Weight: 308.31 g/mol
• IUPAC Name: 2-(2-fluorophenyl)-N-(1-hydroxybutan-2-yl)-5-(hydroxymethyl)triazole-4-carboxamide
• InChI: InChI=1S/C14H17FN4O3/c1-2-9(7-20)16-14(22)13-11(8-21)17-19(18-13)12-6-4-3-5-10(12)15/h3-6,9,20-21H,2,7-8H2,1H3,(H,16,22)
• InChI Key: VCUGHZZYFUETKD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(=O)C1=NN(N=C1CO)C2=CC=CC=C2F

Description

2-(2-fluorophenyl)-N-(1-hydroxybutan-2-yl)-5-(hydroxymethyl)-2H-1,2,3-triazole-4-carboxamide: is a chemical compound with a complex structure. Let’s break it down:

• This compound may have applications in various fields due to its unique structure.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigate its reactivity, explore new synthetic methodologies, and design related compounds.

Biology: Study its interactions with biological macromolecules (e.g., proteins, nucleic acids).

Medicine: Evaluate its potential as a drug candidate (e.g., anticancer, antimicrobial).

Industry: Explore applications in materials science (e.g., polymers, coatings).

Mechanism of Action

• The compound’s mechanism likely involves interactions with specific molecular targets (e.g., enzymes, receptors).
• It may modulate cellular signaling pathways related to its functional groups.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s full name is quite a mouthful, so researchers often use abbreviations or acronyms for convenience.